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Compound of Interest

Compound Name: Endophenazine D

Cat. No.: B15564446

Disclaimer: A specific Safety Data Sheet (SDS) for Endophenazine D was not located in the
available resources. The following disposal procedures are based on best practices for
handling related phenazine compounds and general laboratory chemical waste. Researchers
must consult their institution's Environmental Health and Safety (EHS) department for specific
guidance and to ensure compliance with local, state, and federal regulations.

Endophenazine D, a member of the phenazine family of antibiotics, requires careful handling
and disposal to mitigate potential environmental and health risks.[1] While a dedicated Safety
Data Sheet (SDS) for this specific compound is not readily available, information from related
compounds such as Phenazine and Perphenazine, along with general chemical waste
guidelines, can inform safe disposal practices.

Hazard Profile and Handling Precautions

Based on data for related compounds, Endophenazine D should be handled as a potentially
hazardous substance. Phenazine is classified as harmful if swallowed and toxic to aquatic life.
Perphenazine is identified as fatal if inhaled, causing serious eye damage, and may cause an
allergic skin reaction.[2] Therefore, appropriate personal protective equipment (PPE), including
chemical safety goggles, gloves, and a lab coat, should be worn at all times.[3] All handling of
Endophenazine D should be performed in a well-ventilated area or a chemical fume hood.[3]

Quantitative Data Summary for Related Compounds
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The following table summarizes key data from the Safety Data Sheets of related phenazine
compounds to provide a comparative overview of their properties and hazards.

Property Phenazine Perphenazine

CAS Number 92-82-0 58-39-9

Molecular Formula C12H8N2 C21H26CIN30S

Molecular Weight 180.21 g/mol 403.97 g/mol

Physical State Solid Solid

Melting Point 172 - 176 °C 94 -100 °C

GHS Hazard Statements H302: Harmful if swallowed H302: Harmful if swallowed

) o H317: May cause an allergic
H401: Toxic to aquatic life ] ]
skin reaction

H318: Causes serious eye

damage

H330: Fatal if inhaled

H361: Suspected of damaging

fertility or the unborn child

Dispose of contents/container Dispose of contents/container
Disposal Consideration to an approved waste disposal  to an approved waste disposal

plant. plant.

Step-by-Step Disposal Protocol for Endophenazine
D

The following protocol outlines the recommended steps for the proper disposal of
Endophenazine D waste.

1. Waste Segregation and Collection:
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Solid Waste: Collect all solid Endophenazine D waste, including contaminated consumables
(e.g., weighing paper, pipette tips, gloves), in a designated, clearly labeled hazardous waste
container. The container should be kept closed when not in use.

Liquid Waste: Collect all liquid waste containing Endophenazine D in a separate,
compatible, and clearly labeled hazardous waste container. Do not mix with other solvent
waste streams unless explicitly permitted by your institution's EHS guidelines.

Sharps Waste: Any sharps contaminated with Endophenazine D must be disposed of in a
designated sharps container for hazardous chemical waste.

. Container Labeling:
All waste containers must be labeled with a hazardous waste tag as soon as waste is added.
The label must include:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "Endophenazine D"

[e]

The specific hazards (e.g., "Toxic," "Environmental Hazard")

The accumulation start date

[e]

o

The responsible researcher's name and contact information
. Storage of Waste:
Store hazardous waste containers in a designated satellite accumulation area.

Ensure the storage area is secure, well-ventilated, and away from heat sources or
incompatible materials. Strong oxidizing agents are noted as incompatible with similar
compounds.

. Disposal of Empty Containers:

Empty containers that held Endophenazine D must be triple-rinsed with a suitable solvent.
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e The first rinseate must be collected and disposed of as hazardous liquid waste. For highly
toxic compounds, the first three rinses must be collected. Given the high toxicity of related
compounds, it is prudent to collect all three rinses.

 Atfter triple-rinsing, the container can be air-dried in a fume hood, the label defaced, and then
disposed of as non-hazardous solid waste, in accordance with institutional policy.

5. Arranging for Final Disposal:

o Contact your institution's EHS department to schedule a pickup for the full hazardous waste
containers.

e Do not dispose of any Endophenazine D waste down the drain or in the regular trash. This
is crucial to prevent environmental contamination, as related compounds are toxic to aquatic
life.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Endophenazine D.
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Caption: Workflow for the safe disposal of Endophenazine D waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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